molecular formula C11H14BrClFN B2690690 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride CAS No. 2460748-59-6

8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride

Cat. No. B2690690
CAS RN: 2460748-59-6
M. Wt: 294.59
InChI Key: CDLRNNYABALVSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride, also known as BFDMQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of isoquinoline and has been found to exhibit a range of interesting biochemical and physiological effects. In Additionally, we will list as many future directions as possible for further research in this area.

Scientific Research Applications

Overview of 8-Hydroxyquinoline Derivatives

8-Hydroxyquinoline (8-HQ) derivatives, including structures similar to 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline; hydrochloride, are notable for their broad spectrum of biological activities. These compounds have attracted the attention of medicinal chemists due to their significant properties. Synthetic modifications of 8-hydroxyquinoline aim to develop potent, target-based drugs for treating various diseases, such as cancer, HIV, neurodegenerative disorders, and more. The metal chelation properties of these derivatives further underscore their potential as drug candidates for various therapeutic applications (Gupta, Luxami, & Paul, 2021).

Isoquinoline Derivatives in Modern Therapeutics

Isoquinoline derivatives, which include the chemical family of 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline; hydrochloride, have been recognized for their considerable pharmacological importance. These compounds exhibit a wide range of biological activities, including anti-fungal, anti-Parkinsonism, anti-tubercular, and anti-tumor effects. The exploration of isoquinoline derivatives in pharmacotherapeutic applications highlights their potential in treating diseases like Alzheimer's, diabetes, and malaria. This knowledge serves as a foundation for further research and development of novel low-molecular-weight inhibitors for various therapeutic uses (Danao, Malghade, Mahapatra, Motiwala, & Mahajan, 2021).

8-Amidoquinoline Derivatives as Fluorescent Probes

Research into 8-amidoquinoline derivatives, related to the 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline; hydrochloride compound, has shown significant potential in the detection of Zn2+ ions in environmental and biological applications. The introduction of various carboxamide groups into an 8-aminoquinoline molecule creates derivatives that improve water solubility and cell membrane permeability. These derivatives have been studied for their efficacy as zinc sensor probes, demonstrating fast reactivity, good selectivity, and biocompatibility, particularly for biological applications (Mohamad et al., 2021).

properties

IUPAC Name

8-bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13BrFN.ClH/c1-11(2)6-14-5-7-8(11)3-4-9(13)10(7)12;/h3-4,14H,5-6H2,1-2H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDLRNNYABALVSG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CNCC2=C1C=CC(=C2Br)F)C.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14BrClFN
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.59 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.